Cas no 1805010-27-8 (3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine)
3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine
-
- Inchi: 1S/C7H3BrF2N2O/c8-5-4(6(9)10)1-3(2-11)12-7(5)13/h1,6H,(H,12,13)
- InChI Key: YHHSQGGLFCRLEM-UHFFFAOYSA-N
- SMILES: BrC1C(NC(C#N)=CC=1C(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 364
- XLogP3: 1.2
- Topological Polar Surface Area: 52.9
3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024006614-500mg |
3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine |
1805010-27-8 | 97% | 500mg |
$989.80 | 2022-04-01 | |
| Alichem | A024006614-1g |
3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine |
1805010-27-8 | 97% | 1g |
$1,596.00 | 2022-04-01 |
3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine
Comprehensive Overview of 3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805010-27-8)
3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805010-27-8) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including a bromo substituent, a cyano group, a difluoromethyl moiety, and a hydroxy group, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential role in designing novel small-molecule inhibitors and bioactive compounds, especially in the context of drug discovery and crop protection.
The structural complexity of 3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine allows it to participate in diverse chemical reactions, such as cross-coupling reactions and nucleophilic substitutions. These properties make it invaluable for constructing more complex molecules, particularly in the development of targeted therapies and agrochemicals. Recent studies highlight its utility in medicinal chemistry, where it serves as a building block for compounds with potential anti-inflammatory or antimicrobial properties. Additionally, its fluorinated components align with the growing demand for fluorine-containing pharmaceuticals, a trend driven by their enhanced metabolic stability and bioavailability.
In the agrochemical sector, 3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine is explored for its potential in creating next-generation pesticides and herbicides. The difluoromethyl group, in particular, is known to improve the efficacy of such compounds by enhancing their interaction with biological targets. This aligns with the industry's focus on sustainable agriculture and precision farming, where efficient and environmentally friendly solutions are paramount. Researchers are also investigating its role in catalyst design and material science, further expanding its applications beyond traditional domains.
The synthesis of 3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine typically involves multi-step processes, including halogenation, cyanation, and fluorination reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry are increasingly employed to optimize yield and purity. Analytical methods like NMR spectroscopy, mass spectrometry, and HPLC are critical for characterizing this compound, ensuring its suitability for high-value applications. These methodologies are frequently discussed in scientific literature and patent filings, reflecting the compound's commercial and academic relevance.
From a market perspective, the demand for 3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine is expected to grow, driven by its applications in life sciences and specialty chemicals. Companies specializing in custom synthesis and contract research are actively stocking this compound to meet the needs of pharmaceutical innovators and agrochemical developers. Its compatibility with green chemistry principles also positions it favorably in an era where environmental regulations and sustainability goals are shaping industry practices.
In conclusion, 3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805010-27-8) represents a cutting-edge compound with broad utility across multiple scientific disciplines. Its unique structural features and functional diversity make it a cornerstone in modern chemical synthesis and molecular design. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing innovative technologies and scientific breakthroughs.
1805010-27-8 (3-Bromo-6-cyano-4-(difluoromethyl)-2-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)